Cas no 179912-42-6 (Mangiferin; 2'-O-(4-Hydroxybenzoyl))

• Product Name: Mangiferin; 2'-O-(4-Hydroxybenzoyl)
• CAS No: 179912-42-6
• MF: C₂₆H₂₂O₁₃
• MW: 542.445088863373
• CID: 2724116
• Update Time: 2024-03-02

Mangiferin; 2'-O-(4-Hydroxybenzoyl) Chemical and Physical Properties

Names and Identifiers

• Muraxanthone
• (-)-Muraxanthone
• Mangiferin; 2'-O-(4-Hydroxybenzoyl)

• Inchi： 1S/C26H22O13/c27-8-17-21(33)23(35)25(39-26(36)9-1-3-10(28)4-2-9)24(38-17)18-14(31)7-16-19(22(18)34)20(32)11-5-12(29)13(30)6-15(11)37-16/h1-7,17,21,23-25,27-31,33-35H,8H2
• InChI Key： WVLYNCZFGCFUAG-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(OC(C2C=CC(O)=CC=2)=O)C(C2C(O)=C3C(OC4C(C3=O)=CC(O)=C(O)C=4)=CC=2O)O1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 39
• XLogP3: -0.239999999999999

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Natural Products and Extracts Plant Extracts Plant based Fridericia samydoides
• Xanthones